Cas no 1542963-78-9 (2-(1-methyl-1H-pyrrol-2-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(1-methyl-1H-pyrrol-2-yl)ethane-1-sulfonyl chloride
• CAS No: 1542963-78-9
• MF: C₇H₁₀ClNO₂S
• MW: 207.677799701691
• CID: 6426293
• PubChem ID: 83533154
• Update Time: 2024-01-12

2-(1-methyl-1H-pyrrol-2-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrrol-2-yl)ethane-1-sulfonyl chloride
• EN300-1987406
• 1542963-78-9

• Inchi： 1S/C7H10ClNO2S/c1-9-5-2-3-7(9)4-6-12(8,10)11/h2-3,5H,4,6H2,1H3
• InChI Key： UTZSJTMOKSZMAV-UHFFFAOYSA-N
• SMILES： ClS(CCC1=CC=CN1C)(=O)=O

Computed Properties

• Exact Mass: 207.0120774g/mol
• Monoisotopic Mass: 207.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles N-substituted pyrroles